Cas no 1368924-76-8 (Isoquinoline, 1-bromo-7-methyl-)

• Product Name: Isoquinoline, 1-bromo-7-methyl-
• CAS No: 1368924-76-8
• MF: C₁₀H₈BrN
• MW: 222.081221580505
• CID: 5252288
• Update Time: 2025-05-23

Isoquinoline, 1-bromo-7-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-bromo-7-methyl-

• Inchi： 1S/C10H8BrN/c1-7-2-3-8-4-5-12-10(11)9(8)6-7/h2-6H,1H3
• InChI Key： HKWBLZVGTIIZQZ-UHFFFAOYSA-N
• SMILES： C1(Br)C2=C(C=CC(C)=C2)C=CN=1

Additional information on Isoquinoline, 1-bromo-7-methyl-

1-Bromo-7-Methylisoquinoline (CAS No. 1368924-76-8): An Overview of Its Properties, Synthesis, and Applications

1-Bromo-7-methylisoquinoline (CAS No. 1368924-76-8) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique isoquinoline scaffold, which is a fundamental structure in many biologically active molecules. The presence of a bromine atom and a methyl group at specific positions on the isoquinoline ring imparts distinct chemical and biological properties to this compound, making it a valuable intermediate in the synthesis of various pharmaceuticals and research chemicals.

The isoquinoline core is a heterocyclic aromatic compound consisting of a benzene ring fused to a pyridine ring. This structural feature provides 1-bromo-7-methylisoquinoline with a high degree of chemical stability and reactivity, which are crucial for its applications in synthetic chemistry. The bromine atom at the 1-position serves as an excellent leaving group, facilitating various substitution reactions, while the methyl group at the 7-position adds steric and electronic influences that can modulate the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 1-bromo-7-methylisoquinoline in the development of novel therapeutic agents. For instance, researchers have explored its use as a precursor in the synthesis of isoquinoline-based alkaloids, which have shown promising anti-cancer properties. A study published in the Journal of Medicinal Chemistry reported that derivatives of 1-bromo-7-methylisoquinoline exhibited potent cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy agents.

In addition to its pharmaceutical applications, 1-bromo-7-methylisoquinoline has been utilized in the synthesis of fluorescent probes for bioimaging. The isoquinoline scaffold can be functionalized with fluorophores to create highly sensitive and selective imaging agents. These probes have been used to visualize cellular processes such as protein-protein interactions and ion transport, providing valuable insights into cellular biology.

The synthesis of 1-bromo-7-methylisoquinoline typically involves multi-step reactions starting from readily available starting materials. One common approach involves the condensation of an appropriate amine with a substituted benzaldehyde followed by cyclization and bromination steps. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic routes, reducing waste and improving overall process sustainability.

The physical properties of 1-bromo-7-methylisoquinoline include its melting point, boiling point, solubility, and spectral characteristics. These properties are essential for its handling and storage in laboratory settings. For example, its solubility in organic solvents such as dichloromethane and dimethylformamide makes it suitable for use in solution-phase reactions. Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) are commonly employed to characterize this compound and ensure its purity.

In conclusion, 1-bromo-7-methylisoquinoline (CAS No. 1368924-76-8) is a multifaceted compound with significant potential in both research and industrial applications. Its unique chemical structure and reactivity make it an attractive candidate for the development of new pharmaceuticals, imaging agents, and other advanced materials. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in the field of organic chemistry.